![molecular formula C10H12O3 B1362603 Methyl 3-phenoxypropanoate CAS No. 7497-89-4](/img/structure/B1362603.png)
Methyl 3-phenoxypropanoate
Overview
Description
“Methyl 3-phenoxypropanoate” is a chemical compound with the molecular formula C10H12O3 . It is a derivative of propanoic acid, where a methyl ester and a phenoxy group are attached .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a propanoic acid backbone with a methyl ester and a phenoxy group. The molecular weight is 180.2005 .Scientific Research Applications
Polyhydroxyalkanoates (PHAs) and Environmental Applications
Polyhydroxyalkanoates (PHAs) are a group of biodegradable microbial polymers with properties similar to petroleum plastics, making them a potential alternative for reducing 'white pollution'. PHAs are promising for applications such as food packaging, biomedical devices, and agricultural products. The production of PHAs involves biosynthesis through regulated pathways, and their biodegradability and biocompatibility offer significant environmental benefits. However, high production costs compared to traditional plastics are a challenge for PHAs commercialization. Notably, Methyl 3-phenoxypropanoate can be used as a precursor in the synthesis of various PHAs, contributing to the development of sustainable materials with lower environmental impact (Amara, 2010) (Kang et al., 2022).
PHAs in Medical Applications
PHAs have garnered interest in the medical field due to their biocompatible, biodegradable, and non-toxic nature. For instance, random copolyesters of PHAs have been used in developing biodegradable implants loaded with antibiotics for treating chronic osteomyelitis. The tunable properties of PHAs make them suitable for various medical applications, such as surgical sutures, scaffolds, grafts, heart valves, and drug delivery systems (Grigore et al., 2019).
Environmental Impact and DNA Methylation
Research suggests that environmental exposures, such as those from chemicals similar to this compound, are associated with DNA methylation and expression changes, potentially impacting human health. However, the current evidence is insufficient to provide conclusive inferences due to differences across studies and limited sample sizes. Future research needs to address these limitations and explore the dose-response relationships to better understand the impact of such chemicals on DNA methylation and human health (Ruiz-Hernandez et al., 2015).
Properties
IUPAC Name |
methyl 3-phenoxypropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-12-10(11)7-8-13-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOLURMJMDOHTGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCOC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00324495 | |
Record name | Methyl 3-phenoxypropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00324495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7497-89-4 | |
Record name | 7497-89-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406851 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 3-phenoxypropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00324495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 3-PHENOXYPROPIONATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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